Cas no 34837-67-7 (2-Benzenesulfonamidobenzoic acid)

2-Benzenesulfonamidobenzoic acid is a sulfonamide derivative characterized by its benzoic acid functional group. This compound exhibits notable chemical stability and reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structure allows for versatile modifications, facilitating its use in the development of bioactive molecules, particularly in medicinal chemistry for potential therapeutic agents. The presence of both sulfonamide and carboxylic acid groups enhances its ability to participate in hydrogen bonding and coordination chemistry, which is advantageous in designing ligands or catalysts. High purity grades are available to meet rigorous research and industrial standards, ensuring consistent performance in synthetic workflows.
2-Benzenesulfonamidobenzoic acid structure
34837-67-7 structure
Product Name:2-Benzenesulfonamidobenzoic acid
CAS No:34837-67-7
MF:C13H11NO4S
MW:277.295742273331
MDL:MFCD00429933
CID:313050
PubChem ID:36941
Update Time:2025-05-27

2-Benzenesulfonamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(phenylsulfonyl)amino]-
    • 2-(benzenesulfonamido)benzoic acid
    • 2-benzenesulfonylamino-benzoic acid
    • 2-benzenesulfonamidobenzoic acid
    • N-benzenesulfonyl-anthranilic acid
    • N-Benzolsulfonyl-anthranilsaeure
    • o-benzenesulfonamidobenzoic acid
    • o-benzenesulphonamidobenzoic acid
    • 2-[(Phenylsulfonyl)amino]benzoic acid #
    • BENZOIC ACID, 2-((PHENYLSULFONYL)AMINO)-
    • SR-01000514745
    • 34837-67-7
    • BRN 2945178
    • BDBM50016583
    • EN300-7364096
    • CHEMBL285503
    • KIAHUXDVSURYKM-UHFFFAOYSA-N
    • AS-17974
    • SR-01000514745-1
    • HMS1553O20
    • N-phenylsulfonylanthranilic acid
    • MFCD00429933
    • DTXSID10188388
    • 2-[(Phenylsulfonyl)amino]benzoic acid
    • TimTec1_007016
    • 4-14-00-01068 (Beilstein Handbook Reference)
    • 2-((Phenylsulfonyl)amino)benzoic acid
    • Z45511830
    • AKOS000133628
    • 2-(Phenylsulfonamido)Benzoic Acid
    • 2-(Phenylsulfonamido)BenzoicAcid
    • SCHEMBL1466906
    • 2-Benzenesulfonamidobenzoic acid
    • MDL： MFCD00429933
    • Inchi： 1S/C13H11NO4S/c15-13(16)11-8-4-5-9-12(11)14-19(17,18)10-6-2-1-3-7-10/h1-9,14H,(H,15,16)
    • InChI Key： KIAHUXDVSURYKM-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 277.04100
  • Monoisotopic Mass: 277.040879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91.8

Experimental Properties

  • Density: 1.451
  • Boiling Point: 478.4°Cat760mmHg
  • Flash Point: 243.1°C
  • Refractive Index: 1.656
  • PSA: 91.85000
  • LogP: 3.33940

2-Benzenesulfonamidobenzoic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Benzenesulfonamidobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B190048-100mg
2-Benzenesulfonamidobenzoic acid
 34837-67-7
100mg
 $ 64.00 2023-04-19
TRC
B190048-250mg
2-Benzenesulfonamidobenzoic acid
 34837-67-7
250mg
 $ 75.00 2023-04-19
TRC
B190048-500mg
2-Benzenesulfonamidobenzoic acid
 34837-67-7
500mg
 $ 87.00 2023-04-19
TRC
B190048-1g
2-Benzenesulfonamidobenzoic acid
 34837-67-7
1g
 $ 98.00 2023-04-19
abcr
AB381736-250 mg
2-[(Phenylsulfonyl)amino]benzoic acid
 34837-67-7
250mg
 €97.50 2023-04-25
abcr
AB381736-1 g
2-[(Phenylsulfonyl)amino]benzoic acid
 34837-67-7
1g
 €178.50 2023-04-25
abcr
AB381736-5 g
2-[(Phenylsulfonyl)amino]benzoic acid
 34837-67-7
5g
 €445.80 2023-04-25
abcr
AB381736-10 g
2-[(Phenylsulfonyl)amino]benzoic acid
 34837-67-7
10g
 €745.50 2023-04-25
eNovation Chemicals LLC
Y0993494-10g
2-Benzenesulfonylamino-benzoic acid
 34837-67-7 95%
10g
 $850 2024-08-02
Enamine
EN300-7364096-0.05g
2-benzenesulfonamidobenzoic acid
 34837-67-7 95.0%
0.05g
 $24.0 2025-02-19

2-Benzenesulfonamidobenzoic acid Production Method

2-Benzenesulfonamidobenzoic acid Related Literature

34837-67-7 (2-Benzenesulfonamidobenzoic acid) Related Products

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD